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Compound of Interest

Compound Name: Strontium sulfite

Cat. No.: B085211 Get Quote

A comprehensive examination of the sulfites of alkaline earth metals—magnesium (MgSO₃),

calcium (CaSO₃), strontium (SrSO₃), and barium (BaSO₃)—reveals distinct trends in their

physicochemical properties. These inorganic compounds, primarily existing as white solids, are

of significant interest in various industrial applications, including papermaking, food

preservation, and flue-gas desulfurization. This guide provides a comparative overview of their

solubility, thermal stability, crystal structure, and reactivity, supported by experimental data and

methodologies.

Physicochemical Properties: A Comparative
Summary
The key properties of alkaline earth metal sulfites are summarized in the tables below, offering

a clear comparison of their quantitative characteristics.

Table 1: Solubility in Water

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b085211?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Formula
Molar Mass (
g/mol )

Solubility (
g/100 mL)

Temperature
(°C)

Magnesium

Sulfite
MgSO₃ 104.37

0.523 (as

hexahydrate)
25

Calcium Sulfite CaSO₃ 120.14 0.0043 18

Strontium Sulfite SrSO₃ 167.68 0.0015 25

Barium Sulfite BaSO₃ 217.39 0.0011 20

Note: The solubility of magnesium sulfite is often reported for its hydrated forms.[1][2][3]

Table 2: Thermal Decomposition Characteristics
Compound

Onset of Decomposition
(°C)

Decomposition Products

Magnesium Sulfite ~80
MgO, SO₂, MgSO₄, MgS₂O₃

(intermediate)[4]

Calcium Sulfite ~600

CaO, SO₂, CaSO₄, CaS (at

higher temps)[5][6][7][8][9][10]

[11][12]

Strontium Sulfite ~380 SrO, SO₂[13][14][15]

Barium Sulfite 380 - 900 BaO, SO₂[16][17]

Table 3: Crystal Structure and Appearance
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Compound Crystal System Common Hydrates Appearance

Magnesium Sulfite -
Trihydrate,

Hexahydrate[3][18]

White crystalline

powder[1]

Calcium Sulfite Polymeric
Hemihydrate,

Tetrahydrate[19][20]
White powder[5]

Strontium Sulfite
Orthorhombic

(inferred)[14]
-

Colorless

crystallites[13]

Barium Sulfite
Monoclinic[16][21][22]

[23]
-

White monoclinic

crystals[16][21]

Reactivity Profile
The reactivity of alkaline earth metal sulfites is largely dictated by the basicity of the sulfite ion

and the nature of the metal cation.

Reaction with Acids: A characteristic reaction of all alkaline earth metal sulfites is their

decomposition in the presence of acids to produce sulfur dioxide gas, water, and the

corresponding metal salt. This reactivity is a consequence of the sulfite ion being the salt of a

weak acid (sulfurous acid). For example, the reaction of calcium sulfite with hydrochloric acid

is as follows:

CaSO₃(s) + 2HCl(aq) → CaCl₂(aq) + H₂O(l) + SO₂(g)

Oxidation: Alkaline earth metal sulfites can be oxidized to the corresponding sulfates. For

instance, calcium sulfite is known to be slowly oxidized by atmospheric oxygen to form

calcium sulfate.[9] This propensity for oxidation is a key aspect of their role as reducing

agents in certain applications.

Experimental Protocols
The characterization of alkaline earth metal sulfites involves standardized experimental

procedures to ensure accurate and reproducible data.

Determination of Aqueous Solubility
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The solubility of a sparingly soluble salt like an alkaline earth metal sulfite can be determined

by the saturation method.

Sample Preparation: An excess amount of the finely powdered sulfite salt is added to a

known volume of deionized water in a sealed container.

Equilibration: The suspension is agitated at a constant temperature for an extended period

(e.g., 24-48 hours) to ensure that equilibrium is reached between the solid and dissolved

phases.

Separation: The saturated solution is carefully filtered to remove any undissolved solid.

Analysis: The concentration of the sulfite in the filtrate is determined. A common method is

iodometric titration, where the sulfite is oxidized by a known excess of iodine, and the

remaining iodine is back-titrated with a standard thiosulfate solution.

Thermal Stability Analysis
Thermogravimetric Analysis (TGA) is a standard technique used to study the thermal

decomposition of these compounds.

Sample Preparation: A small, accurately weighed sample of the sulfite is placed in a crucible.

Instrumentation: The crucible is placed in a TGA instrument, which consists of a high-

precision balance and a furnace.

Heating Program: The sample is heated at a controlled rate (e.g., 10 °C/min) under a

continuous flow of an inert gas, such as argon or nitrogen, to prevent oxidation.[4][6]

Data Acquisition: The instrument records the mass of the sample as a function of

temperature. The resulting TGA curve shows the temperatures at which mass loss occurs,

indicating decomposition. The decomposition products can be further analyzed using

techniques like X-ray diffraction (XRD) or mass spectrometry coupled to the TGA instrument.

[4][6]

Visualizing Comparative Trends
The following diagrams illustrate the relationships and workflows described in this guide.
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Solubility Trend

General Thermal Stability Trend
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Caption: General trends in solubility and thermal stability of alkaline earth metal sulfites.
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Experimental Workflow for Property Determination

Alkaline Earth Metal Sulfite Sample
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Caption: Workflow for experimental determination of sulfite properties.
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Key Reactions
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Caption: Common reaction pathways for alkaline earth metal sulfites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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